4-((4-chlorophenyl)sulfonyl)-N-(furan-2-ylmethyl)-2-(m-tolyl)oxazol-5-amine

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-(furan-2-ylmethyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C21H17ClN2O4S/c1-14-4-2-5-15(12-14)19-24-21(20(28-19)23-13-17-6-3-11-27-17)29(25,26)18-9-7-16(22)8-10-18/h2-12,23H,13H2,1H3
• InChI Key: WLJWLFPVOASGKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)NCC3=CC=CO3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H17ClN2O4S
• Molecular Weight: 428.9 g/mol

Description

4-((4-chlorophenyl)sulfonyl)-N-(furan-2-ylmethyl)-2-(m-tolyl)oxazol-5-amine, also known as C646, is a potent and selective inhibitor of histone acetyltransferase (HAT) p300/CBP. It has shown great potential in cancer research as a therapeutic target for various types of cancer.

Scientific Research Applications

Antiviral and Antimicrobial Applications

Several studies focus on the synthesis of sulfonamide derivatives and their biological activities. For instance, the synthesis of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives showed anti-tobacco mosaic virus activity, highlighting potential applications in antiviral research (Zhuo Chen et al., 2010). Similarly, the synthesis and antimicrobial activities of formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents suggest applications in combating microbial infections (P. Sah et al., 2014).

Corrosion Inhibition

Compounds similar to the one have been tested for their effectiveness as corrosion inhibitors. For example, 4-Chloro-2-((furan-2-ylmethyl)amino)-5-sulfamoylbenzoic acid (FSM) demonstrated potential as an inhibitor for mild steel corrosion in a sulfuric acid medium, indicating its usefulness in material science and engineering (Hari Kumar Sappani & S. Karthikeyan, 2014).

Synthesis and Characterization of Novel Compounds

The research extends to the synthesis of novel compounds with potential applications in various fields. For example, the design, synthesis, characterization, and cytotoxicity evaluation of new 4-benzyl-1,3-oxazole derivatives bearing a 4-(4-chlorophenylsulfonyl)phenyl moiety provide insights into the potential therapeutic uses of these compounds (T. Apostol, 2021). Furthermore, the preparation of primary amines by the alkylation of O-sulfonyloximes of benzophenone derivatives with Grignard reagents opens up new pathways in synthetic organic chemistry (H. Tsutsui et al., 1999).